Experimental and modeling efforts are made to develop a new approach to estimate sprinkler protection requirements for warehouse storage. The approach incorporates different models to predict water penetration effectiveness and critical delivered flux, as well as fire plume/ceiling jet correlations to predict the required sprinkler discharge density and number of sprinkler activations for an adequate protection in various storage configurations. The objective is to develop a reliable and repeatable means to estimate protection requirements for varying practical scenarios (target) based on limited large-scale fire tests (baseline). The newly proposed approach is validated using large-scale fire tests with solid-piled plastic pallets. The validation shows good agreement between modeled results and experimental data with an error less than 20%, when the suppression ratio was similar between target and baseline tests. Overall, this work should be viewed as a step towards a more cost-effective framework for designing fire protection systems.

A machine learning-based heart health monitoring model, named H2M, was developed. Twenty-four-hour electrocardiogram (ECG) data from 112 career firefighters were used to train the proposed model. The model used carefully designed multi-layer convolution neural networks with maximum pooling, dropout, and global maximum pooling to effectively learn the indicative ECG characteristics. H2M was benchmarked against three existing state-of-the-art machine learning models. Results showed the proposed model was robust and had an overall accuracy of approximately 94.3%. A parametric study was conducted to demonstrate the effectiveness of key model components. An additional data study was also carried out, and it was shown that using non-firefighters’ ECG data to train the H2M model led to a substantial error of ∼40%. The contribution of this work is to provide firefighters on-demand, real-time status of heart health status to enhance their situational awareness and safety. This can help reduce firefighters’ injuries and deaths caused by sudden cardiac events.

Development of a Heat Release Rate (HRR) to represent a fire scenario with unknown parameters is challenging. A key step in any fire modelling approach is to define a HRR curve which accounts for the fuel type, quantities, and combustion behaviour. Without robust evidence to underpin the HRR definition, approaches must be adopted to address data uncertainty. This paper presents a methodology for defining the HRR of cable tray fires in a confined, ventilation controlled, environment. The HRR model has been developed during the PRISME-3 programme which has included both “open” and “blind” prediction exercises, giving the opportunity to develop and validate a fire growth rate model and address uncertainties. The model was developed from an existing, published, approach (FLASH-CAT, as outlined in NUREG CR-7010), which was modified, using sensitivity analysis, to better replicate experimental fire tests.The modified model, used in conjunction with the Computational Fluid Dynamics (CFD) based fire modelling tool NIST Fire Dynamics Simulator (FDS), provides comparison to experimental HRR and other HRR growth approaches, indicating the relative importance of HRR in fire model definition.

This paper introduces a structural design optimisation methodology aimed at minimising the consequences of a fire. The methodology considers the trade-off between implementing passive fire protection measures and enhancing a structure’s “inherent fire capacity”, defined as its ability to resist fire without additional fire safety measures The feasibility of the methodology is demonstrated through the fire safety design of a single-span, steel girder bridge. The optimisation process generates multiple Pareto-optimal solutions for minimising the maximum bridge deflection after a given fire exposure time. Passive protection ensures the bridge’s functionality when facing a heavy goods vehicle fire. In the case of exposure to a car fire, solutions requiring fire protection in specific limited girder regions are identified. The decision-making process is further supported by investigating the robustness of the solutions to uncertainties in material properties and the heat flux model.

This study investigates the burning history of medium-density fibre (MDF) cribs in an underventilated enclosure with two vertical openings in the front wall. Such compartment fires have been explored before by other researchers and demonstrated the conditions that would lead to smoke explosions (Sutherland, 1999; Chen, 2012) [1,2]. A total of 19 experiments were completed, 5 of which led to smoke explosions. A gas conditioning system is utilised for the experiments which included a hydrocarbon analyser and an enhanced Phi-meter. Heat release rate, mass loss rate, temperatures, pressures, and O2, CO2 and CO gas concentrations within the compartment are measured for each experiment. Compartment fires with MDF crib fuel in underventilated conditions can lead to smoke explosions for both porosity-controlled and surface-controlled cribs. The smoke explosion is found to be occurring when the changes of pyrolysate gases and oxygen concentrations in the compartment form a flammable mixture. The equivalence ratio of the compartment was found between 1.5 to 2.0 before the occurrence of smoke explosions. Transformation of flaming combustion to smouldering was generally observed as a precursor for the accumulation of unburned fuel and the occurrence of smoke explosion.

Glass façades are extensively used in high-rise buildings; however, glass panes may break and fall out when subjected to transient heating from a fire, likely altering the fire dynamics both within and outside the building. This work tested annealed glass (non-tempered) and fully tempered glazing with different thicknesses of 6, 10, 12, 15 and 19 mm under uniform incident radiation of 50 kW/m2. Parameters measured included glass surface temperature, breakage time, fracture behaviour, and incident heat flux to study the different phenomena between annealed and tempered glass. A finite element method (FEM) thermal and mechanical model of annealed and tempered glass considering the glass prestress field was developed to deepen the understanding of the coupling between the internal prestress and thermal stresses under uniform radiation conditions. The simulated glass surface temperature distributions are in reasonable agreement with the measured values, with relative errors of 1.8% (float glass) and 2.2% (tempered glass) in terms of breakage times, thus partially validating the glazing heat transfer model. A sequential thermal-mechanical method was then used to predict the glass breakage times, with average relative errors of 10.5% and 12.2% between the predicted and measured results for the float and tempered glasses, respectively, regardless of glazing thicknesses. It was established that maximum tensile stresses were located at the edge's centre on the radiation-exposed-side surface for annealed glass; for tempered glass, the maximum stresses were in a region approximately 0.3 of the thickness from the heated side surface, where the cracks are prone to initiating. The time needed to overcome the compressive prestress with thermal tensile stress resulting from transient heating is considered the primary reason for the enhanced ability of tempered glazing to resist fracture, which was approximately double that of annealed glass under the conditions studied in this work.

This paper deals with the common OECD/NEA FIRE and PRISME Cable Benchmark Exercise conducted for a realistic cable fire scenario in an electrical system of a nuclear power plant. The major goal was to simulate a real cable fire event in order to assess the behaviour of fire models for a complex and real fire scenario with the current state of knowledge. Since a numerical Benchmark Exercise on a real fire event is quite challenging, a three-step methodology was adopted: (1) a calibration phase of the cable fire models, (2) a blind simulation of a cable fire test, and (3) the real cable fire event simulation. The selected fire event from the FIRE Database occurred in 2014 in a heater bay of a nuclear power plant. Thirteen institutions from nine NEA member countries participated in this Benchmark Exercise. Simulations were performed using computational fluid dynamics codes, a lumped parameter code, and zone codes. The simulations have provided a wide range of results which reflect the difficulty for fire simulation codes to correctly predict the development of the fire heat release rate over time of a cable tray fire, even under simple, open atmosphere conditions.

Limited research has explored differences between child and adolescent's who set fires. The current study sought to investigate age differences in firesetting-related risk factors, motivations and behaviours in a large sample of children and adolescents (n = 1790) referred to the New Zealand Fire Service intervention programme (FAIP). Children were significantly less likely than adolescents to have engaged in pre-intervention offending, used an accelerant during their firesetting, and be motivated by boredom. Conversely, children were significantly more likely than adolescents to have set fires in their own home and to have experienced hyperactivity problems, neglect, household deprivation and negative feelings when lighting fires. This study identifies that family dysfunction, victimization and psychosocial and behavioural problems emerge early in the lives of children and adolescent's who set fires. Our findings suggest that there are likely several developmental and behavioural pathways related to firesetting, which necessitate the development of robust assessment practices and systematic interventions in response.

This work presents a study of the fire reaction of two types of decking sections (wood and thermoplastic) exposed to a radiant heat source. The flammability was studied at two scales: a cone calorimeter was used at product scale (36 cm2) and at assembly scale (around 1300 cm2), experiments were performed under a Large Scale Heat Release calorimeter with a radiant burner. Since the wood decking sections have gaps, the influence of the orientation of the sections facing the burner was further investigated. At product scale, the wood sections ignite sooner than the thermoplastic sections whereas the thermoplastic sections have a higher peak of heat release rate. At assembly scale, the thermoplastic decking sections ignite sooner and have a higher peak of heat release rate than wood decking sections, regardless of the orientation adopted. Wood sections with boards oriented perpendicular to the burner ignite sooner and have a higher peak of heat release rate than those oriented parallel. The fire tests at both scales highlighted the influence of the shape of the products on their ability to ignite. Flame retardant should be included in decking assemblies to decrease the fire risk at WUI.

Electrical fires are a significant cause of dwelling fires, but the existing information on electrical fires is often vague and imprecise, making it challenging to develop a comprehensive risk assessment method. To address this problem, this paper proposes a risk assessment method based on Fuzzy Petri nets (FPNs), a modeling tool that is suitable for complex systems under uncertainty. This approach allows for modeling various relationships between risk factors and their respective importance, supplying a flexible and comprehensive way to perform risk assessment. The proposed method involves responding to a yes/no questionnaire based on code recommendations, which allows for the prediction of the failure mode response. Based on the simulation results, it can be evaluated the overall risk, determined the relevance of each electrical issue in a residential distribution system, or assessed the impact of electrical installation improvements and alterations on safety. Despite the complexity of failure modes modeling, this approach offered a practical and straightforward means of identifying potential electrical fire risks.